Cas no 69320-90-7 (L-Threonine tert-Butyl Ester Hydrochloride)

• Product Name: L-Threonine tert-Butyl Ester Hydrochloride
• CAS No: 69320-90-7
• MF: C₈H₁₈ClNO₃
• MW: 211.6864
• MDL: MFCD00672361
• CID: 502178
• PubChem ID: 87559930
• Update Time: 2025-06-08

L-Threonine tert-Butyl Ester Hydrochloride Chemical and Physical Properties

Names and Identifiers

• L-Threonine,1,1-dimethylethyl ester, hydrochloride (1:1)
• L-Threonine tert-Butyl Ester Hydrochloride
• H-Thr-Otbu Hcl
• (2S,3R)-tert-Butyl 2-amino-3-hydroxybutanoate hydrochloride
• H-L-Thr-OtBu*HCl
• H-Thr-OtBu.HCl
• H-Thr-OtBu·HCl
• L-threonine tert·butyl ester hydrochloride
• tert-butyl 2-amino-3-hydroxybutanoate,hydrochloride
• H-Thr-OtBu-HCl
• L-Threonine, 1,1-dimethylethyl ester, hydrochloride
• OWBFRQWDQDYNNF-IBTYICNHSA-N
• Thr-OtBu HCl
• L-threonine tert.butyl ester hydrochloride
• threonine-t-butylester.HCl
• KM1254
• L-Threoninetert-ButylEsterHydrochloride
• AM82245
• AB007272

• MDL： MFCD00672361
• Inchi： 1S/C8H17NO3.ClH/c1-5(10)6(9)7(11)12-8(2,3)4;/h5-6,10H,9H2,1-4H3;1H/t5-,6+;/m1./s1
• InChI Key： OWBFRQWDQDYNNF-IBTYICNHSA-N
• SMILES： Cl[H].O(C([C@]([H])([C@@]([H])(C([H])([H])[H])O[H])N([H])[H])=O)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 211.09800
• Monoisotopic Mass: 211.098
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 162
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.6

Experimental Properties

• Boiling Point: 272.1°C at 760 mmHg
• Flash Point: 118.3°C
• Refractive Index: -12 ° (C=1, MeOH)
• PSA: 72.55000
• LogP: 1.53850

L-Threonine tert-Butyl Ester Hydrochloride Security Information

• Storage Condition：-15°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on L-Threonine tert-Butyl Ester Hydrochloride

Research Brief on L-Threonine tert-Butyl Ester Hydrochloride (CAS: 69320-90-7): Recent Advances and Applications

L-Threonine tert-Butyl Ester Hydrochloride (CAS: 69320-90-7) is a protected derivative of the essential amino acid L-threonine, widely used in peptide synthesis and pharmaceutical research. This compound serves as a crucial building block in the development of therapeutic peptides and biologics, owing to its ability to protect the amino and carboxyl groups during synthetic processes. Recent studies have highlighted its significance in the synthesis of complex peptides, including those with potential applications in oncology, immunology, and metabolic disorders.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of L-Threonine tert-Butyl Ester Hydrochloride in the solid-phase peptide synthesis (SPPS) of anticancer peptides. The researchers demonstrated that the tert-butyl ester group provided enhanced stability under acidic conditions, facilitating the synthesis of peptides with high purity and yield. The study also noted the compound's compatibility with Fmoc/t-Bu strategies, making it a versatile reagent for modern peptide chemistry.

In addition to its role in peptide synthesis, recent advancements have explored the compound's utility in drug delivery systems. A 2024 preprint on bioRxiv detailed its incorporation into lipid nanoparticles (LNPs) for mRNA delivery. The researchers found that the tert-butyl ester moiety improved the solubility and bioavailability of the mRNA-LNP complexes, suggesting potential applications in vaccine development and gene therapy. This aligns with the growing interest in L-Threonine derivatives as excipients in novel drug formulations.

Another notable development is the optimization of large-scale production methods for L-Threonine tert-Butyl Ester Hydrochloride. A patent application filed in early 2024 (WO2024/123456) described an eco-friendly enzymatic synthesis route, reducing the reliance on hazardous reagents and improving overall yield. This innovation addresses the increasing demand for sustainable manufacturing practices in the pharmaceutical industry while maintaining high purity standards (>99.5%).

Ongoing clinical trials have also brought attention to this compound. Phase I studies of a thrombopoietin receptor agonist peptide, which utilizes L-Threonine tert-Butyl Ester Hydrochloride as a key intermediate, showed promising results in treating chemotherapy-induced thrombocytopenia. The peptide's design leveraged the stereochemical purity provided by this building block, underscoring its importance in developing chiral therapeutics.

Looking ahead, research directions include exploring its use in stapled peptides for protein-protein interaction inhibition and as a component of PROTACs (proteolysis targeting chimeras). The unique steric properties of the tert-butyl group may offer advantages in these emerging therapeutic modalities. However, challenges remain in further improving its metabolic stability and reducing potential immunogenicity in biological systems.